Cas no 1805419-36-6 (6-(Difluoromethyl)-3-iodo-2-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 6-(Difluoromethyl)-3-iodo-2-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1805419-36-6
• MF: C₇H₂F₅IN₂O₂
• MW: 367.999471187592
• CID: 4892174
• Update Time: 2025-05-25

6-(Difluoromethyl)-3-iodo-2-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-iodo-2-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F5IN2O2/c8-5(9)3-1-2(7(10,11)12)4(13)6(14-3)15(16)17/h1,5H
• InChI Key： AZPWKORSBUOADX-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=C(C(F)F)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 3.2
• Topological Polar Surface Area: 58.7

Additional information on 6-(Difluoromethyl)-3-iodo-2-nitro-4-(trifluoromethyl)pyridine

6-(Difluoromethyl)-3-iodo-2-nitro-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 6-(Difluoromethyl)-3-iodo-2-nitro-4-(trifluoromethyl)pyridine, identified by the CAS Registry Number 1805419-36-6, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry, agrochemicals, and materials science. This pyridine derivative is characterized by its unique substitution pattern, which includes a difluoromethyl group at position 6, an iodo group at position 3, a nitro group at position 2, and a trifluoromethyl group at position 4. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block in various synthetic pathways.

The synthesis of 6-(Difluoromethyl)-3-iodo-2-nitro-4-(trifluoromethyl)pyridine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and transition-metal-mediated reactions have significantly improved the efficiency of its production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the iodo group at position 3, while nitration reactions under controlled conditions ensure the placement of the nitro group at position 2. The trifluoromethyl and difluoromethyl groups are introduced via nucleophilic substitution or alkylation techniques, depending on the specific synthetic route.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. The presence of electron-withdrawing groups such as the nitro and trifluoromethyl groups enhances the molecule's ability to act as a kinase inhibitor or a modulator of other enzyme activities. Recent studies have demonstrated its potential in targeting specific oncogenic pathways, making it a promising candidate for anticancer drug development. Additionally, its iodine substituent facilitates radioactive labeling, enabling its use in diagnostic imaging techniques such as positron emission tomography (PET).

In the agrochemical sector, 6-(Difluoromethyl)-3-iodo-2-nitro-4-(trifluoromethyl)pyridine has shown potential as a precursor for herbicides and insecticides. Its ability to inhibit key enzymes involved in plant metabolism or insect neurophysiology makes it a valuable intermediate in the synthesis of next-generation crop protection agents. Researchers have also explored its role in developing resistance-breaking compounds against pesticide-resistant pest strains.

The physical and chemical properties of this compound are equally intriguing. Its melting point, boiling point, and solubility characteristics are influenced by the electron-withdrawing nature of its substituents. For example, the trifluoromethyl group significantly increases the molecule's stability under thermal and oxidative conditions, while the nitro group enhances its aromaticity and conjugation effects. These properties make it suitable for use in high-performance materials such as organic semiconductors or advanced polymers.

From an environmental standpoint, understanding the fate and behavior of 6-(Difluoromethyl)-3-iodo-2-nitro-4-(trifluoromethyl)pyridine in natural systems is crucial. Studies have shown that its persistence in soil and water environments is influenced by microbial degradation pathways and abiotic factors such as pH and temperature. Efforts are underway to develop bioremediation strategies that can effectively break down this compound into non-toxic byproducts.

In conclusion, 6-(Difluoromethyl)-3-iodo-2-nitro-4-(trifluoromethyl)pyridine (CAS No: 1805419-36-6) stands out as a versatile molecule with diverse applications across multiple industries. Its unique structure, combined with cutting-edge synthetic methodologies and ongoing research into its biological and environmental impacts, positions it as a key player in advancing modern chemistry and material science.